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Introduction

DO 710, commercially known as DOWSIL™ 710 Fluid, is a silicone-based organic polymer.[1]
It is not a therapeutic agent but rather an industrial fluid with specialized applications.
Chemically, it is identified as polyphenylmethylsiloxane.[2][3] This fluid is distinguished by the
presence of phenyl groups on the siloxane backbone, which imparts properties superior to
standard polydimethylsiloxanes, particularly in terms of thermal stability, radiation resistance,
and oxidative stability.[1][2]

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and typical characterization methodologies for DO 710. Given its
nature as an industrial polymer, the discussion of "signaling pathways" is not applicable.
Instead, this document focuses on the material science aspects relevant to researchers in
chemistry and engineering.

Chemical Structure

DO 710 is a polyphenylmethylsiloxane, a polymer with a backbone of repeating silicon-oxygen
(Si-O) units. Each silicon atom is also bonded to one methyl group (-CHs) and one phenyl
group (-CeHs). The general structure is represented by the formula [-Si(CHs)(CeHs)O-]n.[4] The
presence of the phenyl group is key to its enhanced thermal and oxidative stability compared to
polydimethylsiloxane.
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Polyphenylmethylsiloxane Repeating Unit

Click to download full resolution via product page
Caption: General repeating unit of Polyphenylmethylsiloxane.

Physicochemical Properties

The properties of DOWSIL™ 710 Fluid are summarized below. These values are typical and
may vary between batches.
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Property

Value Test Method

Appearance

Colorless to light straw liquid

Viscosity (at 25°C)

500 mm?/s (cSt)

Specific Gravity (at 25°C)

1.020-1.100 g/cm3

Refractive Index (at 25°C)

1.4900-1.5330

Flash Point (Open Cup) =300 °C
Freezing Point <-40 °C
Volatility (250°C/2hr) <1%

Service Temperature

-40°C to 232°C (continuous)

Radiation Resistance

Approx. 1.7 x 108 rads

Volume Resistivity

1 x 1013 ohm-cm

Data compiled from various technical datasheets.[2][5][6]

Experimental Protocols

The characterization of polyphenylmethylsiloxane involves standard polymer analysis

techniques to determine its structure, thermal properties, and purity.

Fourier-Transform Infrared Spectroscopy (FTIR)

Objective: To identify the functional groups present in the polymer and confirm its chemical

structure.

Methodology:

o A small sample of the fluid is placed directly on the ATR (Attenuated Total Reflectance)

crystal of the FTIR spectrometer.

 Alternatively, a thin film can be cast on a salt plate (e.g., KBr).

e The sample is scanned over a range of wavenumbers (typically 4000-400 cm™1).
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e The resulting spectrum is analyzed for characteristic absorption bands. Expected peaks
include:

o Si-O-Si stretching: A broad, strong band around 1100-1000 cm~1.

o

Si-CHs bending: A sharp peak around 1260 cm1.

[¢]

C-H stretching (aromatic): Peaks just above 3000 cm™1.

o

C=C stretching (aromatic ring): Peaks around 1600 cm~* and 1475 cm~1.[7]

[e]

C-H stretching (aliphatic): Peaks around 2960 cm™1.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To provide detailed information about the molecular structure and composition of the
polymer.

Methodology:

A dilute solution of the polymer is prepared in a suitable deuterated solvent (e.g., CDCIs).
e The solution is placed in an NMR tube.
e 'H NMR and 2°Si NMR spectra are acquired.

e 1H NMR will show signals corresponding to the protons on the methyl and phenyl groups.
The ratio of the integrals of these signals can confirm the relative abundance of these
groups.

e 29Si NMR provides information about the different silicon environments within the polymer
chain.

Thermogravimetric Analysis (TGA)

Objective: To evaluate the thermal stability of the polymer and its decomposition profile.

Methodology:
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e Asmall, precisely weighed sample (typically 5-10 mg) is placed in a TGA crucible.

e The sample is heated at a constant rate (e.g., 10°C/min) under a controlled atmosphere
(e.g., nitrogen or air).

e The weight of the sample is monitored as a function of temperature.

e The resulting TGA curve shows the temperatures at which weight loss occurs, indicating
decomposition. The char yield at the end of the experiment is a measure of the material's
tendency to form a carbonaceous residue.[7]

Differential Scanning Calorimetry (DSC)

Objective: To determine the thermal transitions of the polymer, such as the glass transition
temperature (TQ).

Methodology:

A small sample is sealed in a DSC pan. An empty, sealed pan is used as a reference.

The sample and reference are subjected to a controlled temperature program (e.g., heating,
cooling, and reheating cycles).

The heat flow into or out of the sample relative to the reference is measured.

The glass transition is observed as a step change in the heat capacity in the DSC
thermogram.

Experimental Workflow

The following diagram illustrates a typical workflow for the characterization of a polymer like DO
710.
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Caption: A typical workflow for polymer characterization.
Applications
Due to its unique properties, DO 710 is utilized in several demanding applications:

+ High-Temperature Lubrication: It serves as a lubricant for instruments, bearings, and timing
devices operating at temperatures from 0°C to 260°C.[3]

o Heat Transfer Fluid: Its thermal stability makes it suitable as a heat exchange fluid in high-
temperature baths and for heat treatment of metals.[3]

+ Radiation-Resistant Fluid: It is used in hydraulic systems and as a lubricant in environments
with significant radiation exposure, such as in nuclear applications.[2][5]
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o Base Oil for Greases: It can be used as a base oil for high-temperature greases, often in

combination with thickeners like molybdenum disulfide.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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